Cas no 69169-56-8 (2-Butenoic acid, 3-bromo-, (2E)-)

2-Butenoic acid, 3-bromo-, (2E)- structure
69169-56-8 structure
Product Name:2-Butenoic acid, 3-bromo-, (2E)-
CAS No:69169-56-8
MF:C4H5BrO2
MW:164.985300779343
CID:1733715
PubChem ID:12471976
Update Time:2025-04-21

2-Butenoic acid, 3-bromo-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-bromo-, (2E)-
    • (E)-3-bromobut-2-enoic acid
    • SCHEMBL6576455
    • G80883
    • (E)-3-Bromo-2-butenoic Acid
    • 69169-56-8
    • Inchi: 1S/C4H5BrO2/c1-3(5)2-4(6)7/h2H,1H3,(H,6,7)/b3-2+
    • InChI Key: JFQJADVATLPJRF-NSCUHMNNSA-N
    • SMILES: Br/C(=C/C(=O)O)/C

Computed Properties

  • Exact Mass: 163.94729g/mol
  • Monoisotopic Mass: 163.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.